Cas no 1806769-58-3 (3-(Difluoromethyl)-4-fluoro-2-(trifluoromethyl)pyridine)

• Product Name: 3-(Difluoromethyl)-4-fluoro-2-(trifluoromethyl)pyridine
• CAS No: 1806769-58-3
• MF: C₇H₃F₆N
• MW: 215.095842599869
• CID: 4799835
• Update Time: 2025-05-22

3-(Difluoromethyl)-4-fluoro-2-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-4-fluoro-2-(trifluoromethyl)pyridine

• Inchi： 1S/C7H3F6N/c8-3-1-2-14-5(7(11,12)13)4(3)6(9)10/h1-2,6H
• InChI Key： PSDDLOHXZMTKTO-UHFFFAOYSA-N
• SMILES： FC(C1=C(C=CN=C1C(F)(F)F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 191
• XLogP3: 2.5
• Topological Polar Surface Area: 12.9

Additional information on 3-(Difluoromethyl)-4-fluoro-2-(trifluoromethyl)pyridine

3-(Difluoromethyl)-4-fluoro-2-(trifluoromethyl)pyridine

The compound 3-(Difluoromethyl)-4-fluoro-2-(trifluoromethyl)pyridine (CAS No. 1806769-58-3) is a highly fluorinated aromatic heterocyclic compound that has garnered significant attention in the fields of organic chemistry, materials science, and pharmacology. This molecule is characterized by its pyridine ring, which is substituted with three fluorine-containing groups: a difluoromethyl group at the 3-position, a fluoro group at the 4-position, and a trifluoromethyl group at the 2-position. The presence of multiple fluorine atoms imparts unique electronic and physical properties to this compound, making it a valuable building block for advanced materials and drug development.

Recent studies have highlighted the potential of 3-(Difluoromethyl)-4-fluoro-2-(trifluoromethyl)pyridine in the development of next-generation pesticides. Its ability to inhibit key enzymes in pest metabolism has been demonstrated in several agricultural settings, showing promise as an effective and environmentally friendly alternative to traditional chemical pesticides. Researchers have also explored its role as an intermediate in the synthesis of bioactive compounds, particularly in the pharmaceutical industry, where fluorinated pyridines are known for their potential as kinase inhibitors and anti-cancer agents.

In terms of synthesis, 3-(Difluoromethyl)-4-fluoro-2-(trifluoromethyl)pyridine can be prepared through a variety of methods, including nucleophilic aromatic substitution and coupling reactions. One notable approach involves the use of transition metal catalysts to facilitate the coupling of fluorinated intermediates with pyridine derivatives. These methods not only enhance the efficiency of synthesis but also allow for greater control over the stereochemistry and regioselectivity of the final product.

The electronic properties of 3-(Difluoromethyl)-4-fluoro-2-(trifluoromethyl)pyridine make it an attractive candidate for applications in optoelectronics and organic electronics. Its high electron-deficiency due to the electron-withdrawing fluorine substituents renders it suitable for use in light-emitting diodes (LEDs) and organic photovoltaic cells. Recent advancements in materials science have demonstrated that this compound can be incorporated into polymer blends to enhance their electrical conductivity and stability under harsh environmental conditions.

From a toxicological perspective, 3-(Difluoromethyl)-4-fluoro-2-(trifluoromethyl)pyridine has been subjected to rigorous safety assessments to evaluate its potential risks to human health and the environment. Initial studies suggest that it exhibits low acute toxicity when administered via various routes, though further long-term studies are required to fully understand its chronic effects. Regulatory agencies have also expressed interest in this compound due to its potential for widespread industrial application.

In conclusion, 3-(Difluoromethyl)-4-fluoro-2-(trifluoromethyl)pyridine (CAS No. 1806769-58-3) represents a versatile and innovative chemical entity with broad applicability across multiple disciplines. Its unique combination of fluorinated substituents on a pyridine ring provides a foundation for cutting-edge research and development in areas ranging from agriculture to electronics. As ongoing studies continue to uncover new uses for this compound, its role as a key player in modern chemistry is likely to grow even further.